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Introduction

The Activity-regulated cytoskeleton-associated protein (Arc) is a crucial immediate-early gene
product that plays a pivotal role in synaptic plasticity, learning, and memory.[1][2][3] Its
dysregulation has been implicated in various neurological and psychiatric disorders, making it a
significant target for therapeutic research.[1][4] The production of high-quality recombinant Arc
protein is essential for in-depth biochemical and structural studies, drug screening, and
antibody development.

These application notes provide a comprehensive overview and detailed protocols for the
expression and purification of recombinant Arc protein.

Data Presentation: Recombinant Arc Protein
Expression Systems

The following table summarizes common expression systems and purification strategies for
recombinant Arc protein, based on commercially available products and literature.
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Signaling Pathway Involving Arc

The induction of Arc expression is tightly regulated by neuronal activity and involves multiple
signaling cascades. The diagram below illustrates a simplified pathway leading to Arc
transcription.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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